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Introduction

Silthiofam is a hindered silyl amide (HSA) fungicide developed for use as a seed treatment in
wheat and other cereals.[1] Marketed under the trade name Latitude®, its primary application is
the control of take-all disease, one of the most significant root diseases in wheat, caused by
the soil-borne fungus Gaeumannomyces graminis vatr. tritici (Ggt).[1][2][3] Silthiofam provides
early-season protection to the root system, which is critical for crop establishment and yield
potential, particularly in second or subsequent wheat crops where disease pressure is high.[4]
This document provides detailed application notes, efficacy data, and experimental protocols
for the use of Silthiofam as a wheat seed treatment in a research setting.

Physicochemical Properties

Silthiofam, or N-allyl-4,5-dimethyl-2-(trimethylsilyl)thiophene-3-carboxamide, is a beige powder
with low water solubility and a certain lipophilicity, indicated by its octanol/water partition
coefficient of 3.72. It is formulated as a suspension concentrate for seed treatment (FS), often
containing 125 g/L of the active ingredient.

Application and Efficacy Data

Silthiofam is applied as a seed dressing prior to planting. The recommended application rates
and summary of efficacy from field and pot experiments are presented below.
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Table 1: Silthiofam Application Rates for Wheat Seed Treatment

Active Recommended Equivalent a.i.
Formulation Ingredient (a.i.) Rate per 100 Rate per 100 Reference
Concentration kg Seed kg Seed
, 125 g/L
Latitude® 200 mL 25¢
Silthiofam

Table 2: Summary of Silthiofam Efficacy Against Take-All (G. graminis var. tritici)

| Study Type | Key Findings | Yield Increase | 1000-Grain Weight | Disease Reduction |
Reference | | :--- | :--- | :--- | :--- | :--- | | Pot Experiment | Artificial inoculation with Ggt. | +74%
(25.8 g/pot vs 14.8 g/pot for untreated) | Significantly higher | Significantly reduced disease
severity at GS 65. | | | Field Trials (Multi-site) | Second or third wheat situations with natural Ggt
infestation. | Mean recovery of 1.06 t/ha. | Not specified. | Significantly lower disease index at
GS 65. | | | Rotational Experiment | Second wheat crops over four years. | Average of +0.47
t/ha. | Not specified. | Reduced take-all indices. | |

Note on Resistance: Researchers should be aware that resistance to Silthiofam in Ggt
populations has been reported, which can compromise control efficacy. There is no reported
cross-resistance with triazole fungicides like tebuconazole or difenoconazole.

Mode of Action

Silthiofam's precise biochemical mode of action has not been fully elucidated, though it is
known to be a member of the hindered silyl amide class of fungicides. It acts by inhibiting the
growth of the Ggt fungus on the surface of the wheat roots, thereby preventing the initial
infection and subsequent spread from root to root. This protective zone around the seminal
roots allows for a healthier, more extensive root system to develop, improving water and
nutrient uptake.
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Caption: High-level mode of action of Silthiofam in protecting wheat roots.

Experimental Protocols
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The following protocols are adapted from published research to evaluate the efficacy of
Silthiofam seed treatment in a controlled environment.

5.1 Protocol: Lab-Scale Seed Treatment Application

o Materials: Certified wheat seeds, Silthiofam FS formulation, distilled water, rotating drum or
conical flask seed treater, personal protective equipment (gloves, lab coat).

e Procedure:

1. Calculate the required amount of Silthiofam formulation and water for the desired seed
batch size (e.g., for 1 kg of seed, use 2 mL of Latitude®). A water-based slurry is
recommended.

2. Place the untreated wheat seeds into the seed treater.

3. Add the calculated Silthiofam slurry to the seeds.

4. Secure the treater and rotate at a steady speed for 5-10 minutes or until uniform coverage
is achieved.

5. Spread the treated seeds on a tray and allow them to air dry completely in a fume hood or
well-ventilated area before packaging or planting.

6. Prepare an "untreated control" batch of seeds using the same procedure but with water
only.

5.2 Protocol: Greenhouse Efficacy Assay Against Take-All

e Inoculum Preparation: Culture G. graminis var. tritici on a suitable substrate (e.g., oat
kernels) until fully colonized. Air-dry and grind the inoculum to a consistent particle size.

e Potting and Sowing:

1. Use 1-2 liter pots filled with a sterilized 1:1 (v/v) sand and loam mixture.

2. Apply the prepared Ggt inoculum to the soil surface at a standardized rate (e.g., 10 g per
pot).
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3. Evenly distribute 20 treated (or untreated control) wheat seeds over the soil surface.

4. Cover the seeds with a 3 cm layer of the soil mixture.

5. Arrange pots in a randomized complete block design in a greenhouse with appropriate
temperature and light conditions for wheat growth. Water as needed.

Data Collection:

1. Emergence Count: Record the number of emerged seedlings 7-14 days after sowing.

2. Disease Assessment: At a specific growth stage (e.g., GS 65, approximately 70 days after
sowing), carefully remove plants from pots and wash the roots. Assess the severity of
take-all on the root system using a 0-4 or similar rating scale (e.g., 0 = no symptoms, 4 =
>75% of root system blackened).

3. Biomass and Yield: For remaining replicate pots, allow plants to grow to maturity (GS 99).
Harvest the above-ground biomass, count tillers, and determine the grain yield and 1000-
grain weight.

Statistical Analysis: Analyze data using ANOVA to determine significant differences between
treated and untreated groups.
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Caption: Experimental workflow for a greenhouse efficacy assay of Silthiofam.

Safety and Handling

o Crop Safety: Silthiofam demonstrates high crop safety with no negative effects on
emergence or plant vigor, even at application rates 8 times higher than recommended.

o Personal Safety: Standard laboratory PPE, including gloves, safety glasses, and a lab coat,
should be worn when handling Silthiofam and treated seeds.

e Handling Treated Seed: Treated seeds must be clearly labeled and stored away from food
and feed. Do not use treated seed for food, feed, or oil purposes.

Conclusion
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Silthiofam is a highly effective seed treatment for the management of take-all disease in
wheat. Its targeted action provides significant protection to the developing root system,
translating into substantial yield benefits, especially in high-risk rotational positions. The
protocols outlined in this document provide a framework for researchers to conduct robust
efficacy and phytotoxicity studies in a controlled environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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